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Compound of Interest

Compound Name: N-(Azido-PEG3)-NH-PEG3-acid

Cat. No.: B15541899

An In-depth Technical Guide on the Safety of N-(Azido-PEG3)-NH-PEG3-acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is a technical guide compiled from publicly available safety information
regarding organic azides and related compounds. It is intended for informational purposes for
researchers, scientists, and drug development professionals. This is not a formal Safety Data
Sheet (SDS). Always consult the official SDS provided by the manufacturer or supplier before
handling N-(Azido-PEG3)-NH-PEG3-acid. The information herein is not a substitute for a
thorough risk assessment and adherence to all applicable safety regulations and institutional
protocols.

Chemical Identification and Properties

N-(Azido-PEG3)-NH-PEG3-acid is a bifunctional, non-cleavable linker commonly used in
bioconjugation and drug development.[1] It features a terminal azide group for "click chemistry"
applications and a terminal carboxylic acid for conjugation to amine-containing molecules.[2]
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Identifier

Value

Chemical Name

N-(Azido-PEG3)-NH-PEG3-acid

CAS Number

2183440-72-2

Molecular Formula

C17H34N408[2][3]

Molecular Weight 422.48 g/mol [3]
Solubility Soluble in Water, DMSO, and DMF[2]
Storage Recommended at -20°C[2][4][5]

Hazard Identification and Classification

While a specific Safety Data Sheet for N-(Azido-PEG3)-NH-PEG3-acid was not found, the
safety profile can be inferred from the hazards associated with its functional groups (organic

azide, carboxylic acid) and data from structurally similar molecules. Organic azides are

categorized as potentially explosive materials.[6][7] The azide ion itself is known to have a

toxicity profile similar to that of cyanide.[6]

Based on the SDS for a similar compound, N-(acid-PEG3)-N-bis(PEG3-azide)[8], the following
GHS classification is likely, although it should be confirmed with the supplier-specific SDS.

GHS Pictograms
(Anticipated)

Hazard Statements

Signal Word (Anticipated)

(Anticipated)

L= Exclamation Mark

l#.Skull and Crossbones

Warning

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

Safe Handling and Experimental Protocols

Adherence to strict safety protocols is mandatory when working with N-(Azido-PEG3)-NH-

PEG3-acid due to the potential hazards of the azide functional group.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.

Protection Type Specification

Eye Protection Safety glasses or splash goggles must be worn.

Chemical-resistant gloves (e.g., nitrile) are
Hand Protection required. Gloves must be inspected before use

and disposed of properly after handling.[9]

A lab coat must be worn. For procedures with a
Body Protection higher risk of splashing, a chemical-resistant

apron is recommended.

Engineering Controls

Control Specification

All handling of N-(Azido-PEG3)-NH-PEG3-acid,

including weighing and solution preparation,

Ventilation
must be conducted in a certified chemical fume
hood.[9][10]
] For reactions involving heating or at a larger
Safety Shield

scale, the use of a blast shield is required.[9]

Handling Procedures

e Avoidance of Incompatible Materials:

o Metals: Do not use metal spatulas or allow contact with metal surfaces to prevent the
formation of highly shock-sensitive and explosive metal azides.[7][10] Use plastic or
ceramic spatulas.[7][9][10]

o Acids: Avoid contact with acids, as this can generate hydrazoic acid, which is highly toxic
and explosive.[7]
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o Halogenated Solvents: Never use halogenated solvents like dichloromethane or
chloroform, as they can react to form extremely unstable di- and tri-azidomethane.[6][7][9]

e Energy Input:

o Organic azides can decompose violently upon exposure to external energy sources such
as heat, light, friction, and pressure.[6][7]

o Avoid grinding or scratching solid azides.[11]

o Do not use ground glass joints, which can cause friction and potential detonation.[9]
 Purification:

o Purification techniques should be limited to extraction and precipitation.[6]

o Distillation and sublimation are strictly prohibited for this class of compounds.[6]

Storage and Waste Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Procedure Protocol

Store in a cool, dark, and well-ventilated area,

away from incompatible materials.[6][11] The
Storage ]

recommended storage temperature is -20°C.[2]

[4][5] Ensure containers are tightly sealed.

Azide-containing waste must be collected in a
dedicated, clearly labeled waste container.[6][9]
This waste stream must be kept separate from
acidic waste.[6] Organic azides should be
Waste Disposal chemically con.verted toa rT.10re stal:.xle forr'n,
such as an amine, before disposal, if feasible.[7]
Under no circumstances should azide solutions
be poured down the drain, due to the risk of
forming explosive metal azides with lead or

copper pipes.[10]
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Emergency Procedures

Exposure Type First Aid Measures
Remove the individual to fresh air. If breathing is
Inhalation difficult, provide respiratory support and seek

immediate medical attention.[8]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated

clothing. Seek medical attention.[8]

Eye Contact

Flush eyes immediately with large amounts of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Wash out the mouth
with water and seek immediate medical

attention.[8]

Spill

For small spills within a fume hood, absorb with
an inert material, collect in a designated waste
container, and decontaminate the area. For
large spills, evacuate the laboratory and contact

emergency services.

Diagrams

Safe Handling Workflow for N-(Azido-PEG3)-NH-PEG3-

acid

Caption: Workflow for the safe handling of N-(Azido-PEG3)-NH-PEG3-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. N-(Azido-PEG3)-NH-PEG3-acid - Creative Biolabs [creative-biolabs.com]

e 2. N-(Azido-PEG3)-NH-PEG3-acid HCI salt, 2183440-72-2 | BroadPharm [broadpharm.com]
e 3. precisepeg.com [precisepeg.com]

e 4. labsolu.ca [labsolu.ca]

e 5. N-(Azido-PEG3)-N-(PEG2-NH-Boc)-PEG3-acid, 2183440-74-4 | BroadPharm
[broadpharm.com]

e 6. ucd.ie [ucd.ie]

o 7. safety.pitt.edu [safety.pitt.edu]

» 8. file.medchemexpress.com [file.medchemexpress.com]
e 9. artscimedia.case.edu [artscimedia.case.edu]

e 10. chemistry.unm.edu [chemistry.unm.edu]

e 11. uvic.ca [uvic.ca]

 To cite this document: BenchChem. [N-(Azido-PEG3)-NH-PEG3-acid safety data sheet
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541899#n-azido-peg3-nh-peg3-acid-safety-data-
sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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